Cas no 1700128-96-6 ({1-(2-fluoro-5-methylphenyl)methylpyrrolidin-2-yl}methanamine)

{1-(2-Fluoro-5-methylphenyl)methylpyrrolidin-2-yl}methanamine is a fluorinated pyrrolidine derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a 2-fluoro-5-methylphenylmethyl substituent on the pyrrolidine ring, coupled with a primary amine functional group at the 2-position, enhancing its reactivity and binding affinity. The fluorine atom and methyl group on the aromatic ring may influence electronic and steric properties, potentially improving metabolic stability and target selectivity. This structure suggests utility as an intermediate in the synthesis of bioactive molecules, particularly in CNS-targeting or receptor-modulating agents. Its well-defined stereochemistry and functional group compatibility make it a versatile building block for drug discovery and structure-activity relationship studies.
{1-(2-fluoro-5-methylphenyl)methylpyrrolidin-2-yl}methanamine structure
1700128-96-6 structure
Product Name:{1-(2-fluoro-5-methylphenyl)methylpyrrolidin-2-yl}methanamine
CAS No:1700128-96-6
MF:C13H19FN2
MW:222.301766633987
CID:6275405
PubChem ID:104869780
Update Time:2025-06-08

{1-(2-fluoro-5-methylphenyl)methylpyrrolidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-(2-fluoro-5-methylphenyl)methylpyrrolidin-2-yl}methanamine
    • {1-[(2-fluoro-5-methylphenyl)methyl]pyrrolidin-2-yl}methanamine
    • 1700128-96-6
    • EN300-11340738
    • Inchi: 1S/C13H19FN2/c1-10-4-5-13(14)11(7-10)9-16-6-2-3-12(16)8-15/h4-5,7,12H,2-3,6,8-9,15H2,1H3
    • InChI Key: BJKCFSCYQJIZAP-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C)C=C1CN1CCCC1CN

Computed Properties

  • Exact Mass: 222.15322678g/mol
  • Monoisotopic Mass: 222.15322678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.3Ų

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Additional information on {1-(2-fluoro-5-methylphenyl)methylpyrrolidin-2-yl}methanamine

Comprehensive Overview of {1-(2-fluoro-5-methylphenyl)methylpyrrolidin-2-yl}methanamine (CAS No. 1700128-96-6)

The compound {1-(2-fluoro-5-methylphenyl)methylpyrrolidin-2-yl}methanamine, identified by its CAS No. 1700128-96-6, is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a pyrrolidine core and a fluorinated aromatic moiety, make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel small-molecule compounds like {1-(2-fluoro-5-methylphenyl)methylpyrrolidin-2-yl}methanamine has surged, driven by advancements in high-throughput screening and computational drug design. This compound's fluorine substitution is a key feature, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability—a hot topic in medicinal chemistry. Users frequently search for terms such as "fluorine in drug design" and "pyrrolidine derivatives in pharmaceuticals," reflecting the growing interest in these areas.

The CAS No. 1700128-96-6 is also notable for its potential role in central nervous system (CNS) targeting, a field that has seen exponential growth due to the rising prevalence of neurological disorders. The compound's amine functional group and lipophilic properties suggest it could cross the blood-brain barrier, a critical factor for CNS-active drugs. This aligns with popular search queries like "blood-brain barrier penetration strategies" and "CNS drug development challenges," highlighting its relevance to contemporary research.

From a synthetic chemistry perspective, {1-(2-fluoro-5-methylphenyl)methylpyrrolidin-2-yl}methanamine offers opportunities for structure-activity relationship (SAR) studies. Its modular structure allows for systematic modifications to optimize pharmacological properties, a strategy often discussed in forums and publications. Searches for "SAR in drug discovery" and "fluorinated building blocks" underscore the compound's utility in these contexts.

In conclusion, {1-(2-fluoro-5-methylphenyl)methylpyrrolidin-2-yl}methanamine (CAS No. 1700128-96-6) represents a promising candidate for further investigation in drug development. Its structural versatility and alignment with current scientific trends make it a valuable subject for researchers exploring fluorinated pharmaceuticals, CNS-targeted therapies, and small-molecule optimization. As the field evolves, this compound is likely to remain a focal point for innovation and discovery.

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